Cas no 1546894-69-2 (2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene)

• Product Name: 2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene
• CAS No: 1546894-69-2
• MF: C₁₁H₁₁Br
• MW: 223.109042406082
• CID: 6467882
• PubChem ID: 83924480
• Update Time: 2024-01-12

2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(but-3-yn-1-yl)-4-methylbenzene
• EN300-1905017
• 1546894-69-2

• Inchi： 1S/C11H11Br/c1-3-4-5-10-7-6-9(2)8-11(10)12/h1,6-8H,4-5H2,2H3
• InChI Key： WJYYWOXGYOTNQD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CCC#C

Computed Properties

• Exact Mass: 222.00441g/mol
• Monoisotopic Mass: 222.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes